Cas no 684236-66-6 (methyl 5-acetyl-1H-pyrazole-3-carboxylate)
684236-66-6 structure
Product Name:methyl 5-acetyl-1H-pyrazole-3-carboxylate
CAS No:684236-66-6
MF:C7H8N2O3
MW:168.15002155304
CID:1017619
PubChem ID:16767345
Update Time:2025-04-20
methyl 5-acetyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-acetyl-1H-pyrazole-3-carboxylat
- 1H-Pyrazole-3-carboxylic acid, 5-acetyl-, methyl ester (9CI)
- ETHYL 2-THIOURACIL-5-CARBOXYLATE
- methyl 3-acetyl-1H-pyrazole-5-carboxylate
- 1H-pyrazole-3-carboxylic acid, 5-acetyl-, methyl ester
- LogP
- methyl 5-acetyl-1H-pyrazole-3-carboxylate
- DTXSID90587971
- AKOS005604747
- SCHEMBL17672394
- SCHEMBL1812854
- NRXWBQBIHNVOFA-UHFFFAOYSA-N
- MFCD09028401
- SY348499
- 684236-66-6
- DB-113578
- STK693415
-
- Inchi: 1S/C7H8N2O3/c1-4(10)5-3-6(9-8-5)7(11)12-2/h3H,1-2H3,(H,8,9)
- InChI Key: NRXWBQBIHNVOFA-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C(C)=O)=NN1)=O
Computed Properties
- Exact Mass: 168.05354
- Monoisotopic Mass: 168.053492
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72
- XLogP3: 0.4
Experimental Properties
- Density: 1.289
- Boiling Point: 379°C at 760 mmHg
- Flash Point: 183°C
- Refractive Index: 1.534
- PSA: 72.05
methyl 5-acetyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB553510-500 mg |
Methyl 5-acetyl-1H-pyrazole-3-carboxylate; . |
684236-66-6 | 500MG |
€688.90 | 2022-03-01 | ||
| abcr | AB553510-1 g |
Methyl 5-acetyl-1H-pyrazole-3-carboxylate; . |
684236-66-6 | 1g |
€935.40 | 2022-03-01 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1587-1G |
methyl 5-acetyl-1H-pyrazole-3-carboxylate |
684236-66-6 | 95% | 1g |
¥ 1,920.00 | 2023-04-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1570373-1g |
Methyl 5-acetyl-1H-pyrazole-3-carboxylate |
684236-66-6 | 98% | 1g |
¥4480.00 | 2024-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1587-100mg |
methyl 5-acetyl-1H-pyrazole-3-carboxylate |
684236-66-6 | 95% | 100mg |
¥626.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1587-250mg |
methyl 5-acetyl-1H-pyrazole-3-carboxylate |
684236-66-6 | 95% | 250mg |
¥835.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1587-500mg |
methyl 5-acetyl-1H-pyrazole-3-carboxylate |
684236-66-6 | 95% | 500mg |
¥1397.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1587-1g |
methyl 5-acetyl-1H-pyrazole-3-carboxylate |
684236-66-6 | 95% | 1g |
¥2095.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1587-100.0mg |
methyl 5-acetyl-1H-pyrazole-3-carboxylate |
684236-66-6 | 95% | 100.0mg |
¥573.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1587-250.0mg |
methyl 5-acetyl-1H-pyrazole-3-carboxylate |
684236-66-6 | 95% | 250.0mg |
¥765.0000 | 2025-04-11 |
methyl 5-acetyl-1H-pyrazole-3-carboxylate Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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